Cas no 1643-69-2 (Benzenesulfonic acid, 3-(trifluoromethyl)-)
1643-69-2 structure
Product Name:Benzenesulfonic acid, 3-(trifluoromethyl)-
CAS No:1643-69-2
MF:C7H5F3O3S
MW:226.173011541367
CID:1344737
PubChem ID:14173365
Update Time:2025-04-20
Benzenesulfonic acid, 3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 3-(trifluoromethyl)-
- 3-(trifluoromethyl)benzenesulfonic acid
- SCHEMBL1894783
- LVMOKIQHDKDNBI-UHFFFAOYSA-N
- DTXSID40556930
- starbld0019402
- 1643-69-2
- 3-(Trifluoromethyl)benzene-1-sulfonic acid
- Q27449781
-
- Inchi: 1S/C7H5F3O3S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h1-4H,(H,11,12,13)
- InChI Key: LVMOKIQHDKDNBI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 225.99115
- Monoisotopic Mass: 225.99114968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Benzenesulfonic acid, 3-(trifluoromethyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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